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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554 Get Quote

Introduction

2-Phenylacetonitrile, also known as benzyl cyanide, is a versatile organic compound with the

chemical formula C₆H₅CH₂CN. It serves as a key intermediate in the synthesis of numerous

pharmaceuticals, agrochemicals, and other fine chemicals. The structural elucidation and purity

assessment of 2-phenylacetonitrile are crucial for its application in these fields. This technical

guide provides an in-depth overview of the spectroscopic data of 2-phenylacetonitrile,

including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. Detailed experimental protocols and a summary of quantitative data are presented to aid

researchers, scientists, and drug development professionals in their work with this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy
Proton NMR (¹H NMR) spectroscopy provides information about the different types of protons

in a molecule and their chemical environment.

Table 1: ¹H NMR Spectroscopic Data for 2-Phenylacetonitrile
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.35 - 7.25 Multiplet 5H
Aromatic protons

(C₆H₅)

3.71 Singlet 2H
Methylene protons (-

CH₂-)[1]

¹³C NMR Spectroscopy
Carbon-13 NMR (¹³C NMR) spectroscopy provides information about the different carbon

atoms in a molecule.

Table 2: ¹³C NMR Spectroscopic Data for 2-Phenylacetonitrile

Chemical Shift (δ) ppm Assignment

~130 - 127 Aromatic carbons (C₆H₅)

117.8 Nitrile carbon (-C≡N)[1]

~23 Methylene carbon (-CH₂)

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 3: Key IR Absorption Bands for 2-Phenylacetonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1602554
https://www.benchchem.com/product/b1602554?utm_src=pdf-body
https://www.benchchem.com/product/b1602554
https://www.benchchem.com/product/b1602554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Intensity Assignment

> 3000 Medium Aromatic C-H stretch[1]

~2940 Medium Aliphatic C-H stretch (-CH₂-)[1]

2251 Strong Nitrile C≡N stretch[2]

1600 - 1450 Medium-Weak Aromatic C=C stretch[1]

~1450 Medium Methylene -CH₂- bend[1]

Mass Spectrometry (MS)
Mass spectrometry (MS) is an analytical technique that ionizes chemical species and sorts the

ions based on their mass-to-charge ratio. It provides information about the molecular weight

and fragmentation pattern of a molecule. The molecular weight of 2-phenylacetonitrile is

117.15 g/mol .[3]

Table 4: Major Fragments in the Mass Spectrum of 2-Phenylacetonitrile

m/z Relative Intensity (%) Possible Fragment

117 100.0 [C₈H₇N]⁺ (Molecular Ion)

116 34.2 [C₈H₆N]⁺

90 39.0 [C₇H₆]⁺

89 20.1 [C₇H₅]⁺

63 11.1 [C₅H₃]⁺

51 13.7 [C₄H₃]⁺

39 11.2 [C₃H₃]⁺

Experimental Protocols
NMR Spectroscopy
Sample Preparation:
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Dissolve 5-25 mg of 2-phenylacetonitrile in approximately 0.6-0.7 mL of a deuterated

solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

Filter the solution through a pipette with a small cotton or glass wool plug into a standard 5

mm NMR tube to remove any particulate matter.

Cap the NMR tube securely.

Data Acquisition:

Insert the NMR tube into the spectrometer's probe.

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

For ¹H NMR, acquire the spectrum using a standard pulse sequence.

For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence to obtain

singlets for each unique carbon atom.

Process the acquired data (Fourier transform, phase correction, and baseline correction) to

obtain the final spectrum.

IR Spectroscopy
Sample Preparation (Thin Film Method):

Place a few drops of liquid 2-phenylacetonitrile between two clean, dry salt plates (e.g.,

NaCl or KBr).

Gently press the plates together to form a thin liquid film.

Data Acquisition:

Place the salt plates in the sample holder of the IR spectrometer.

Acquire a background spectrum of the empty salt plates.

Acquire the sample spectrum. The instrument software will automatically ratio the sample

spectrum to the background spectrum to produce the final absorbance or transmittance
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spectrum.

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction:

Introduce a small amount of the 2-phenylacetonitrile sample into the mass spectrometer,

typically via a direct insertion probe or through a gas chromatograph (GC) inlet for volatile

samples.

The sample is vaporized in the ion source.

Ionization and Analysis:

The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV),

causing ionization and fragmentation.

The resulting positive ions are accelerated into a mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

A detector records the abundance of each ion, generating the mass spectrum.

Visualizations
Caption: General workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Data of 2-Phenylacetonitrile: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602554#spectroscopic-data-of-2-phenylacetonitrile-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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